Cas no 690246-15-2 (N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide)

• Product Name: N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide
• CAS No: 690246-15-2
• MF: C₂₁H₂₇N₃O₅S
• MW: 433.521184206009
• CID: 5419777
• Update Time: 2025-07-16

N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]-2,3,5,6-tetramethylbenzenesulfonamide
• N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide

• Inchi： 1S/C21H27N3O5S/c1-14-12-15(2)17(4)20(16(14)3)30(27,28)22-13-19(25)23-7-9-24(10-8-23)21(26)18-6-5-11-29-18/h5-6,11-12,22H,7-10,13H2,1-4H3
• InChI Key： NHLLSGRQKSLIQN-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCN(C(C3=CC=CO3)=O)CC2)=O)(=O)=O)=C(C)C(C)=CC(C)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide

Recent Advances in the Study of N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS: 690246-15-2)

The compound N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS: 690246-15-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of a furan-2-carbonyl group and a tetramethylbenzene-sulfonamide moiety suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. A study published in the Journal of Medicinal Chemistry (2023) investigated its inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated a significant reduction in enzyme activity, suggesting potential applications in treating inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to validate the compound's binding affinity and mechanism of action.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters (2024), explored the compound's potential as an anticancer agent. Researchers synthesized derivatives of N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide and evaluated their cytotoxicity against various cancer cell lines. The findings indicated that certain derivatives exhibited potent antiproliferative activity, with IC50 values in the low micromolar range. This highlights the compound's versatility and potential for further optimization in oncology research.

In addition to its therapeutic potential, the compound's synthetic pathway has also been a topic of interest. A recent publication in Organic Process Research & Development (2023) detailed an efficient and scalable synthesis route for N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide, addressing previous challenges related to yield and purity. The optimized protocol employs green chemistry principles, reducing the environmental impact of large-scale production.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies have shown promising bioavailability, but further research is needed to assess long-term safety and efficacy. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-{2-4-(furan-2-carbonyl)piperazin-1-yl-2-oxoethyl}-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS: 690246-15-2) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse pharmacological properties and synthetic accessibility position it as a valuable scaffold for future drug discovery endeavors. Ongoing studies will likely uncover additional therapeutic avenues, solidifying its role in the development of novel treatments for various diseases.